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Compound of Interest

Compound Name: JH-RE-06

Cat. No.: B8087049 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for JH-RE-06 was not located. The following

disposal procedures are based on general guidelines for the handling of hazardous and

chemotherapeutic research compounds. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific protocols and regulatory requirements in your

area.

The following provides essential logistical and safety information for the proper disposal of the

DNA synthesis inhibitor, JH-RE-06. Adherence to these procedures is critical to ensure

personnel safety and environmental compliance.

Waste Classification and Handling
JH-RE-06 and materials contaminated with it are classified as hazardous chemotherapeutic

waste. This classification necessitates specific handling and disposal methods to mitigate risks

to human health and the environment.

Data Presentation: Waste Stream Management
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Waste Type Container Requirement Disposal Protocol

Solid Waste

Yellow, puncture-resistant, rigid

container labeled "Trace

Chemotherapy" or

"Chemotherapeutic Waste."[1]

[2]

Collect items such as

contaminated gloves, gowns,

plasticware, and empty vials.

[1][3] The container should be

sealed when full and placed in

a designated biohazard box for

pickup.[1]

Liquid Waste

Leak-proof, tightly sealed

container (glass or plastic)

compatible with the waste,

labeled "Hazardous Waste" or

"Chemotherapeutic Waste."[1]

Collect unused portions of JH-

RE-06 solutions and

contaminated solvents. Do not

pour down the drain.[1] The

container must be clearly

labeled with the chemical

name and concentration.[2]

Sharps Waste

Yellow, puncture-proof, leak-

proof sharps container labeled

"Chemo Sharps" or

"Chemotherapeutic Waste."[1]

[3]

Dispose of needles, syringes,

and other sharps contaminated

with JH-RE-06.[3] Do not

overfill the container.[4]

Bulk Chemotherapy Waste

Original container or a

designated, compatible, sealed

container labeled with a

hazardous waste tag.[2]

Includes unused or expired

pure JH-RE-06. This waste

must be disposed of through

your institution's hazardous

chemical waste program.[1][2]

Experimental Protocol: Spill Cleanup
In the event of a JH-RE-06 spill, immediate and proper cleanup is essential to prevent

exposure and contamination.

Methodology:

Alert Personnel: Immediately notify all personnel in the vicinity of the spill.
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Don Personal Protective Equipment (PPE): At a minimum, this should include double gloves,

a protective gown, and safety goggles.

Contain the Spill:

For liquid spills, use absorbent pads to contain and absorb the material.

For solid or powder spills, gently cover with wet absorbent gauze to prevent

aerosolization.

Clean the Area: Once the spilled material is absorbed, clean the contaminated area with

soap and water.

Dispose of Cleanup Materials: All materials used for the spill cleanup, including absorbent

pads and PPE, must be disposed of as solid chemotherapeutic waste in a designated yellow

bag or container.

Report the Spill: Report the incident to your laboratory supervisor and EHS department in

accordance with your institution's policies.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of JH-RE-06 waste

streams.
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Caption: Workflow for the proper segregation and disposal of JH-RE-06 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://ehs.ucla.edu/trace-chemo-and-chemotherapy-waste
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.cpp.edu/ehs/all-pdfs/lab-safety-forms/hazardous-waste-disposal-guide-sheet-may-2025.pdf
https://www.benchchem.com/product/b8087049#jh-re-06-proper-disposal-procedures
https://www.benchchem.com/product/b8087049#jh-re-06-proper-disposal-procedures
https://www.benchchem.com/product/b8087049#jh-re-06-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8087049?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

